N-(tert-butyl)-N'-(2-furylmethyl)thiourea
Overview
Description
N-(tert-butyl)-N'-(2-furylmethyl)thiourea, also known as TU, is a synthetic compound that has been widely used in scientific research due to its various biochemical and physiological effects. TU is a thiourea derivative that has been synthesized through a simple and efficient method.
Scientific Research Applications
Insecticidal and Acaricidal Activity : N-tert-butyl-N'-(2,6-diisopropyl-4-phenoxyphenyl)-thiourea, a derivative of N-(tert-butyl)-N'-(2-furylmethyl)thiourea, has shown high insecticidal and acaricidal activity. A study conducted radiosynthesis of this compound to better understand its properties (Knox, Toia, & Casida, 1992).
Drug Discovery and Anticancer Potential : Thiourea derivatives are significantly used in drug discovery, particularly in anticancer research. For instance, the synthesis of a Bis-(4-(Tert-Butyl)-N-(Methylcarbamothioyl) Benzamide)-Iron (III) complex showcased potential anticancer activity (Ruswanto, Wulandari, Mardianingrum, & Cantika, 2021).
Catalysis in Organic Synthesis : In the field of organic synthesis, thioureas, including N-(tert-butyl)-N'-(2-furylmethyl)thiourea, have been employed as catalysts. For example, N,N'-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea was used effectively for the oxidation of sulfides, showcasing its catalytic abilities (Russo & Lattanzi, 2009).
Formation of Metal Complexes : The thiourea derivatives have also been explored for their ability to form complexes with metals, which enhances their applications in medicinal chemistry. Research shows that coordination with metal ions can significantly increase the activity and applicability of these compounds (del Campo et al., 2004).
Enzyme Inhibition and Mercury Sensing : Thiourea derivatives are efficient enzyme inhibitors and have been studied as potential mercury sensors. Their simple structure offers diverse biological applications, including cholinesterase inhibition and sensing for toxic metals like mercury (Rahman et al., 2021).
properties
IUPAC Name |
1-tert-butyl-3-(furan-2-ylmethyl)thiourea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2OS/c1-10(2,3)12-9(14)11-7-8-5-4-6-13-8/h4-6H,7H2,1-3H3,(H2,11,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLYAQCBBYVHRKA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=S)NCC1=CC=CO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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